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Compound of Interest

Compound Name: 2,5-Bis(trifluoromethyl)aniline

Cat. No.: B140203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 2,5-Bis(trifluoromethyl)aniline, a key

chemical intermediate in various industrial and pharmaceutical applications.

Core Molecular Data
2,5-Bis(trifluoromethyl)aniline is an organic compound characterized by an aniline core

substituted with two trifluoromethyl groups. These fluorine-containing moieties significantly

influence the molecule's chemical properties, such as its stability and reactivity.[1]

Below is a summary of its fundamental molecular data.

Parameter Value Reference

Molecular Formula C₈H₅F₆N [1][2][3]

Molecular Weight 229.12 g/mol [2][3][4]

Alternate Formula (CF₃)₂C₆H₃NH₂

CAS Number 328-93-8 [1][3]

Molecular Structure and Composition
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The structure of 2,5-Bis(trifluoromethyl)aniline consists of a central benzene ring attached to

an amine group (-NH₂) and two trifluoromethyl (-CF₃) groups at positions 2 and 5. The diagram

below illustrates the logical relationship between the constituent parts of the molecule.

Diagram of 2,5-Bis(trifluoromethyl)aniline Components
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Molecular components of 2,5-Bis(trifluoromethyl)aniline.

Applications and Uses
2,5-Bis(trifluoromethyl)aniline serves as a crucial building block in organic synthesis. Its

unique electronic properties make it a valuable intermediate in the production of:

Pharmaceuticals: It is notably used in the synthesis of Dutasteride, a drug for treating benign

prostatic hyperplasia.[5] It is also explored for pharmaceuticals targeting neurological

disorders.[1]

Agrochemicals: The compound is utilized in formulating more stable and effective herbicides

and pesticides.[1]

Advanced Materials: It is used in the development of specialized dyes and polymers, where

it can impart desirable characteristics like enhanced thermal stability.[1]

Example Experimental Protocol: Synthesis
The following is a summarized experimental protocol for the synthesis of 2,5-
Bis(trifluoromethyl)aniline from 2,5-bis(trifluoromethyl)nitrobenzene.

Workflow Diagram
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Synthesis Workflow

1. Charge Autoclave
- Raney nickel catalyst

- Isopropanol
- 2,5-bis(trifluoromethyl)nitrobenzene

2. Reaction
- Introduce H2 (5 kg/cm2)

- Heat to 70-90°C
- Stir for 8 hours

3. Workup
- Cool to room temp

- Release H2 pressure
- Filter to remove catalyst

4. Isolation
- Wash filtrate with isopropanol

- Concentrate filtrate

Product
2,5-bis(trifluoromethyl)aniline

Click to download full resolution via product page

Workflow for the synthesis of 2,5-Bis(trifluoromethyl)aniline.

Methodology

Charging the Reactor: An autoclave is charged with a Raney nickel catalyst (10 wt%) and

isopropanol. Subsequently, 2,5-bis(trifluoromethyl)nitrobenzene is added to the mixture.[5]

Hydrogenation Reaction: Hydrogen gas is introduced into the sealed autoclave with stirring

until the pressure stabilizes at 5 kg/cm ². The temperature is then raised to 70°C and

maintained between 70-90°C for approximately 8 hours to facilitate the reaction.[5]

Catalyst Removal: After the reaction is complete, the system is allowed to cool to room

temperature, and the hydrogen pressure is released. The Raney nickel catalyst is then

removed from the reaction mixture by filtration.[5]

Product Isolation: The collected filtrate is washed with isopropanol and then concentrated to

yield the final product, 2,5-bis(trifluoromethyl)aniline.[5] The structure of the resulting

product is typically confirmed using GC-MS, ¹H-NMR, and ¹⁹F-NMR analysis.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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